2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-6-chloro-4-oxoquinolin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C23H17ClN2O4S/c24-16-11-12-20-19(13-16)23(28)21(31(29,30)18-9-5-2-6-10-18)14-26(20)15-22(27)25-17-7-3-1-4-8-17/h1-14H,15H2,(H,25,27)
• InChI Key: COSQDHKGDJFVKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)Cl)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H17ClN2O4S
• Molecular Weight: 452.9 g/mol

Description

The compound is a complex organic molecule that contains a quinolinone moiety, a benzenesulfonyl group, and a phenylacetamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, it’s likely that it involves the reaction of a quinolinone with a benzenesulfonyl chloride in the presence of a base, followed by acylation with phenylacetamide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinolinone ring, a benzenesulfonyl group, and a phenylacetamide group. The exact 3D structure would depend on the specific stereochemistry of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the benzenesulfonyl group could react with amines to form sulfonamides. The quinolinone could also undergo various reactions depending on its substitution pattern.

Scientific Research Applications

Catalytic Desulfitative Functionalizations

Sulfones have been extensively explored in organic synthesis. Notably, since 2005, it has been demonstrated that sulfones can participate in Pd-catalyzed Suzuki–Miyaura-type reactions. Recent advances in catalytic desulfitative functionalizations have expanded this area of research. The compound can serve as a substrate for catalytic C–C and C–X bond construction. .

Mainstream Catalysis Practice and Future Perspectives

The ultimate goal is to integrate these advancements into mainstream catalysis practice. Researchers aspire to inspire new perspectives and catalytic transformations. By harnessing the compound’s reactivity, we can enhance the toolbox available to synthetic chemists.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties. It could also be interesting to study its interactions with various biological targets.